Cas no 95192-63-5 (Benzoic acid,2-methoxy-4,6-dinitro-)

• Product Name: Benzoic acid,2-methoxy-4,6-dinitro-
• CAS No: 95192-63-5
• MF: C₈H₆N₂O₇
• MW: 242.14244222641
• CID: 799256
• PubChem ID: 2762954
• Update Time: 2025-04-19

Benzoic acid,2-methoxy-4,6-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-methoxy-4,6-dinitro-
• 2-METHOXY-4,6-DINITROBENZOIC ACID
• 95192-63-5
• CS-0321654
• AKOS005600487
• DTXSID50376606
• FT-0748950

• Inchi： 1S/C8H6N2O7/c1-17-6-3-4(9(13)14)2-5(10(15)16)7(6)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： MGQICJSVBWHOSN-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CC(=C1C(=O)O)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 242.01800
• Monoisotopic Mass: 242.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 138A^2

Experimental Properties

• Density: 1.618
• Boiling Point: 453.9°Cat760mmHg
• Flash Point: 228.3°C
• Refractive Index: 1.625
• PSA: 138.17000
• LogP: 2.25620